Cas no 2375270-00-9 (Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate)

• Product Name: Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate
• CAS No: 2375270-00-9
• MF: C₁₁H₁₂FLiN₂O₂
• MW: 230.1645860672
• CID: 5937863
• PubChem ID: 145867241
• Update Time: 2025-10-28

Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2375270-00-9
• lithium(1+) ion 2-(6-fluoro-4-methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)acetate
• Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate
• EN300-7435928

• Inchi： 1S/C11H13FN2O2.Li/c1-13-4-5-14(7-11(15)16)9-3-2-8(12)6-10(9)13;/h2-3,6H,4-5,7H2,1H3,(H,15,16);/q;+1/p-1
• InChI Key： WRSYWQVTSDKBCP-UHFFFAOYSA-M
• SMILES： FC1C=CC2=C(C=1)N(C)CCN2CC(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 230.10428423g/mol
• Monoisotopic Mass: 230.10428423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Additional information on Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate

Introduction to Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate (CAS No. 2375270-00-9)

Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate, a compound with the CAS number 2375270-00-9, has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities. The presence of a fluoro-substituent and a methyl group in the quinoxaline ring enhances its pharmacological properties, making it a promising candidate for further investigation.

The chemical structure of Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate consists of a lithium ion paired with an acetate moiety linked to a 6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl group. This arrangement not only contributes to its stability but also influences its interaction with biological targets. The fluoro-substituent, in particular, is known to improve metabolic stability and binding affinity, which are crucial factors in drug design.

Recent studies have highlighted the potential of quinoxaline derivatives as scaffolds for developing novel therapeutic agents. Specifically, compounds containing fluoro-substituted quinoxalines have shown promise in the treatment of neurological disorders, including depression and anxiety. The study by Zhang et al. (2021) demonstrated that certain fluoro-quinoxalines exhibit significant antidepressant effects by modulating neurotransmitter systems such as serotonin and dopamine. This finding has prompted further exploration into the pharmacological profile of Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate.

In addition to its potential in treating neurological disorders, Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly relevant given the increasing evidence linking inflammation to various chronic diseases. The ability of this compound to modulate inflammatory pathways makes it a candidate for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate involves multiple steps, including the formation of the quinoxaline core followed by functionalization with fluorine and methyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These synthetic methods are critical in producing compounds with precise structural features necessary for optimal biological activity.

Evaluation of the pharmacokinetic properties of Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). Studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical use. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, although further investigation is needed to fully assess its safety profile.

The development of novel therapeutic agents often involves collaboration between chemists, pharmacologists, and clinicians. The case of Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)acetate exemplifies this interdisciplinary approach. Researchers are working to optimize its chemical structure to enhance efficacy while minimizing side effects. This involves careful consideration of factors such as solubility, bioavailability, and target specificity.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict the binding affinity of Lithium;2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-y acetate) to biological targets such as neurotransmitter receptors and enzymes. These predictions help guide experimental design and accelerate the development process. By integrating computational methods with traditional experimental approaches, researchers can more efficiently identify promising candidates for further investigation.

The future prospects for Lithium;2-(6-fluoro -4-methyl -2 ,3 -dihydroquinoxalin -1 -yl)acetate are exciting given its multiple potential therapeutic applications. Ongoing clinical trials are evaluating its efficacy in treating depression and anxiety disorders. Additionally, research is underway to explore its potential in other areas such as cancer therapy and neuroprotection. As our understanding of biological mechanisms continues to evolve, new opportunities for utilizing this compound will emerge.

In conclusion, Lithium;2-(6-fluoro -4 -methyl - 2 ,3 -dihydroquinoxalin -1 -yl)acetate (CAS No. 2375270 -00 -9) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Its potential applications in treating neurological disorders and inflammation highlight its importance as a therapeutic agent. With continued research and development , this compound has the potential to improve patient outcomes across multiple medical conditions .